ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H15ClN2O3S/c1-4-21-14(20)12-9(3)17-15(22-12)18-13(19)10-6-5-8(2)11(16)7-10/h5-7H,4H2,1-3H3,(H,17,18,19)
• InChI Key: ODMVOTFHQKGWCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC(=C(C=C2)C)Cl)C
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol

Description

Ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, also known as CMET, is a synthetic compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anti-inflammatory and analgesic activities. It has also been shown to possess anti-cancer properties by inhibiting the growth of cancer cells. In addition, ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, it has been proposed that it exerts its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and leukotrienes. It has also been suggested that ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. It has also been found to possess anti-cancer properties by inhibiting the growth of cancer cells. In addition, ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments include its potent anti-inflammatory and analgesic activities, as well as its anti-cancer properties. However, the limitations of using ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments include its low solubility in water and its relatively low yield.

Future Directions

There are several future directions for the study of ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. One possible direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another possible direction is to explore its anti-cancer properties in more detail and to investigate its potential use in combination with other anti-cancer drugs. Additionally, further studies are needed to optimize the synthesis method of ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate and to improve its solubility in water.

Synthesis Methods

The synthesis of ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate involves the reaction of 3-chloro-4-methylbenzoic acid with thionyl chloride to obtain 3-chloro-4-methylbenzoyl chloride. This intermediate is then reacted with 2-amino-4-methylthiazole and ethyl 2-oxo-4-phenylbutyrate to obtain ethyl 2-[(3-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. The overall yield of this reaction is approximately 60%.